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Compound of Interest

Compound Name: L-(-)-Mannose-13C-1

Cat. No.: B12402712

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of L-
(-)-Mannose-13C-1. The following procedures are designed to ensure safe handling and
compliance with standard laboratory practices. Isotopic labeling with 13C does not significantly
alter the chemical properties or hazards of the parent compound, L-(-)-Mannose. Therefore, the
disposal procedures for L-(-)-Mannose-13C-1 should align with those for the unlabeled
compound.[1]

Safety and Handling Overview

L-(-)-Mannose and its isomers are not classified as hazardous substances. However, standard
laboratory personal protective equipment (PPE) should always be worn to minimize any
potential exposure.

Recommended Personal Protective Equipment (PPE):
» Gloves: Wear appropriate protective gloves to prevent skin contact.
e Eye Protection: Use safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat should be worn.

Physical and Chemical Properties
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The following table summarizes the typical physical and chemical properties of Mannose. This
data is primarily for the non-isotopically labeled form but is representative for L-(-)-Mannose-
13C-1.

Property Value

Appearance White to off-white crystalline powder[2][3]
Molecular Formula CeH1206

Molecular Weight 181.16 g/mol (for 13C-1 variant)

Melting Point 133 -142 °C (271.4 - 287.6 °F)[1]
Solubility Soluble in water

Odor Odorless

Bioaccumulation Bioaccumulation is not expected

Step-by-Step Disposal Protocol

Follow these steps to ensure the safe and compliant disposal of L-(-)-Mannose-13C-1.
1. Waste ldentification and Segregation:

o Determine Contamination Status: Assess whether the L-(-)-Mannose-13C-1 waste is pure or
mixed with other chemical or biological materials.

o Uncontaminated Waste: If the material is pure and uncontaminated, it can be disposed of as
non-hazardous chemical waste.

o Contaminated Waste: If the material is mixed with hazardous substances (e.g., solvents,
cytotoxic agents), the entire mixture must be treated as hazardous waste. The disposal
protocol should then follow the specific requirements for the contaminating substance(s).

2. Packaging and Labeling:

e Solid Waste: Place uncontaminated, solid L-(-)-Mannose-13C-1 waste in a clearly labeled,
sealed container.
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e Liquid Waste (Solutions): For aqueous solutions of L-(-)-Mannose-13C-1, consult your
institution's guidelines for the disposal of non-hazardous aqueous chemical waste.

e Labeling: The container label should clearly state "L-(-)-Mannose-13C-1" and indicate that it
is non-hazardous waste.

3. Disposal:

o Consult Institutional Guidelines: Always adhere to your institution's specific safety guidelines
and waste disposal procedures.

* Non-Hazardous Waste Stream: Dispose of the properly packaged and labeled
uncontaminated waste through the designated non-hazardous chemical waste stream.

4. Spill Cleanup:

e Solid Spills: Sweep up the material, avoiding dust formation, and place it into a suitable,
sealed container for disposal.

 Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place itin a
sealed container for disposal.

o Area Decontamination: Clean the spill area thoroughly with water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of L-(-)-
Mannose-13C-1.
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Caption: Disposal workflow for L-(-)-Mannose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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